Cas no 57988-20-2 (2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole)

• Product Name: 2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole
• CAS No: 57988-20-2
• MF: C₁₆H₁₁N₃S₂
• MW: 309.408640146255
• CID: 2833273
• PubChem ID: 21454041
• Update Time: 2025-04-21

2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole
• DTXSID80614184
• 57988-20-2

• Inchi： 1S/C16H11N3S2/c1-2-6-11(7-3-1)13-10-15(19-18-13)21-16-17-12-8-4-5-9-14(12)20-16/h1-10H,(H,18,19)
• InChI Key： ATWDSWXCUSSFDC-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SC1C=C(C2C=CC=CC=2)NN=1

Computed Properties

• Exact Mass: 309.03943971Da
• Monoisotopic Mass: 309.03943971Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.1Ų